Cas no 1936205-92-3 (4-bromo-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine
• CAS No: 1936205-92-3
• MF: C₉H₁₄BrN₃O
• MW: 260.130960941315
• CID: 5715472
• PubChem ID: 130952993
• Update Time: 2025-08-03

4-bromo-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1936205-92-3
• EN300-1111166
• 4-Bromo-1-[2-(oxolan-3-yl)ethyl]-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, 4-bromo-1-[2-(tetrahydro-3-furanyl)ethyl]-
• 4-bromo-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine

• Inchi： 1S/C9H14BrN3O/c10-8-5-13(12-9(8)11)3-1-7-2-4-14-6-7/h5,7H,1-4,6H2,(H2,11,12)
• InChI Key： WBKWQBXSMQNKFR-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CCC1COCC1

Computed Properties

• Exact Mass: 259.03202g/mol
• Monoisotopic Mass: 259.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• Boiling Point: 389.5±22.0 °C(Predicted)
• pka: 1.92±0.10(Predicted)

Additional information on 4-bromo-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine

Introduction to 4-bromo-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine (CAS No. 1936205-92-3)

4-bromo-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1936205-92-3, represents a unique structural motif that combines a brominated pyrazole core with an ethyl side chain functionalized via an oxolane ring. Such structural features make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The molecular framework of 4-bromo-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine is characterized by its pyrazole ring system, which is a well-documented pharmacophore in medicinal chemistry. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a bromine atom at the 4-position of the pyrazole ring enhances its reactivity, making it an excellent scaffold for further chemical modifications. Additionally, the ethyl side chain linked to the pyrazole ring via an oxolane moiety introduces additional conformational flexibility, which can be exploited to optimize binding interactions with biological targets.

In recent years, there has been growing interest in the development of small-molecule inhibitors that modulate enzyme activity through precise targeting of their active sites. The structural features of 4-bromo-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine make it a potential candidate for inhibiting enzymes involved in critical metabolic pathways. For instance, the brominated pyrazole core could interact with specific amino acid residues in the active site of an enzyme, while the oxolane-substituted ethyl group could provide additional steric and electronic interactions necessary for high-affinity binding.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are a family of enzymes that play a central role in cell signaling pathways and are frequently implicated in various diseases, including cancer. The pyrazole ring is a common pharmacophore in kinase inhibitors due to its ability to bind to the ATP-binding pocket of these enzymes. By incorporating a bromine atom into this ring system, 4-bromo-1-2-(oxolan-3-yl)ethyl-1H-pyrazol-3-amine may exhibit enhanced binding affinity and selectivity towards specific kinases. This could lead to the discovery of novel therapeutic agents that effectively modulate kinase activity without off-target effects.

Furthermore, the oxolane-substituted ethyl group in 4-bromo-1-2-(oxolan-3-y)ethyl-lH-pyrazol-l -amine adds an extra layer of complexity to its molecular structure. Oxolane rings are known for their ability to stabilize certain conformations and can introduce rigidity into molecules, which may be beneficial for achieving optimal binding interactions with biological targets. This structural feature could also enhance the metabolic stability of the compound, making it more suitable for long-term therapeutic use.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinities of small molecules with high precision. These computational tools can be used to analyze how 4-bromo-l -2-(oxolan - 3 - yl)ethyl-l H -pyrazol - 3 - amine interacts with potential biological targets such as kinases or other enzymes. By simulating these interactions, researchers can identify key residues involved in binding and design analogs with improved potency and selectivity.

The synthesis of 4-bromo-l -2-(oxolan - 3 - yl)ethyl-l H -pyrazol - 3 - amine presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful planning to ensure regioselective reactions and high yields. However, recent developments in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and precision. For instance, transition-metal-catalyzed cross-coupling reactions have been widely used to introduce bromine atoms into aromatic systems, while protecting group strategies can be employed to handle the reactive amine and oxolane functionalities.

Once synthesized, 4-bromo-l -2-(oxolan - 3 - yl)ethyl-l H -pyrazol - 3 - amine can be subjected to rigorous biological testing to evaluate its efficacy and safety profile. High-throughput screening (HTS) techniques can be used to rapidly test thousands of compounds against various biological targets, identifying those with promising activity. Additionally, structure-based drug design approaches can be employed to optimize the compound's binding interactions by making targeted modifications based on computational predictions.

The potential applications of 4-bromo-l -2-(oxolan - 3 - yl)ethyl-l H -pyrazol - 3 - amine extend beyond kinase inhibition. This compound could also be explored as a scaffold for developing other types of therapeutic agents, such as antiviral or anti-inflammatory drugs. The versatility of its molecular structure allows for multiple points of modification, enabling researchers to fine-tune its properties for specific applications.

In conclusion,4-bromo-l -2-(oxolan _ 3 _ yl )ethyl _ l H _ pyrazol _ 3 _ amine (CAS No . l936205 _ 92 _ 3 ) is a structurally interesting compound with significant potential in pharmaceutical research . Its unique combination o f functional groups makes it an attractive scaffold f or developing novel therapeutic agents targeting various diseases . With further exploration and optimization , this compound could contribute t o advancements i n drug discovery and development . p >